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An In-depth Technical Guide to (Cyclopropylmethyl)(methyl)amine Hydrochloride

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of (Cyclopropylmethyl)
(methyl)amine hydrochloride (CAS No. 77335-18-3), a versatile chemical intermediate with

significant applications in pharmaceutical research and development. Designed for

researchers, chemists, and drug development professionals, this document delves into the

compound's chemical properties, synthesis methodologies, analytical characterization,

applications, and safety protocols, offering field-proven insights into its practical use.

Core Compound Identity and Physicochemical
Properties
(Cyclopropylmethyl)(methyl)amine hydrochloride is a secondary amine salt characterized

by the presence of a cyclopropylmethyl group. This structural motif is of high interest in

medicinal chemistry due to the unique conformational constraints and metabolic stability

imparted by the cyclopropane ring.[1] The hydrochloride salt form enhances the compound's

stability and aqueous solubility, making it suitable for various synthetic and biological

applications.
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The molecular structure consists of a methyl group and a cyclopropylmethyl group attached to

a central nitrogen atom, which is protonated and paired with a chloride counter-ion.

Caption: Molecular Structure of (Cyclopropylmethyl)(methyl)amine Hydrochloride.

Physicochemical Data
The key properties of this compound are summarized below, providing essential data for

experimental design and execution.

Property Value Source(s)

CAS Number 77335-18-3 [2]

Molecular Formula C₅H₁₂ClN [2][3][4]

Molecular Weight 121.61 g/mol [2][3][4]

IUPAC Name

1-cyclopropyl-N-

methylmethanamine;hydrochlo

ride

[2]

Synonyms

N-(Cyclopropylmethyl)-N-

methylamine Hydrochloride,

CPMMA

[2][3]

SMILES CNCC1CC1.Cl [3][5]

InChI Key
ORQVLOOOUXHZEJ-

UHFFFAOYSA-N
[5]

Synthesis and Manufacturing Protocols
The synthesis of (Cyclopropylmethyl)(methyl)amine hydrochloride is typically achieved via

a multi-step process starting from commercially available precursors. The choice of synthetic

route is often dictated by factors such as scale, cost, and desired purity. Below is a

representative, field-proven protocol derived from established chemical patent literature.
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A common and scalable approach involves the reductive amination of

cyclopropanecarboxaldehyde with methylamine, followed by conversion to the hydrochloride

salt. An alternative patented method utilizes cyclopropanecarbonitrile as a starting material.[6]

Step 1: Amine Formation Step 2: Salt Formation

Cyclopropanecarbonitrile Methylating Agent
(e.g., Methyllithium)

(Cyclopropylmethyl)(methyl)amine
(Free Base)

  Nucleophilic Addition & Reduction HCl Gas in
Ethyl Acetate

(Cyclopropylmethyl)(methyl)amine
Hydrochloride

  Acid-Base Reaction

Click to download full resolution via product page

Caption: Generalized Synthetic Workflow.

Detailed Experimental Protocol
This protocol is adapted from a patented method for illustrative purposes.[6] Researchers must

conduct their own risk assessments and optimizations.

Step 1: Synthesis of (Cyclopropylmethyl)(methyl)amine (Free Base)

Reaction Setup: To a solution of cerium trichloride in anhydrous tetrahydrofuran (THF)

cooled to -75°C, add methyllithium dropwise. The causality for using cerium trichloride is to

generate a less basic and more selective organocerium reagent, which minimizes side

reactions compared to using the highly reactive methyllithium alone.

Reagent Addition: Stir the mixture for 1-2 hours at -75°C. Subsequently, add a solution of

cyclopropanecarbonitrile in anhydrous THF dropwise, maintaining the low temperature.

Reaction and Quenching: After the addition is complete, allow the reaction to warm to room

temperature and stir for 12-24 hours. The progress can be monitored by TLC or GC-MS.

Upon completion, quench the reaction by carefully adding aqueous ammonium hydroxide.
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Workup and Isolation: Filter the resulting suspension and wash the filter cake with an organic

solvent like dichloromethane. Combine the organic phases, wash with brine, dry over

anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude free

base, (Cyclopropylmethyl)(methyl)amine.

Step 2: Formation of the Hydrochloride Salt

Dissolution: Dissolve the crude amine from Step 1 in a suitable organic solvent, such as

ethyl acetate.[6][7]

Precipitation: Bubble anhydrous hydrogen chloride gas through the solution or add a solution

of HCl in an organic solvent (e.g., diethyl ether).[8][9] The hydrochloride salt will precipitate

out of the solution. The choice of an anhydrous system is critical to prevent the introduction

of water, which could affect the crystallinity and yield of the final product.

Isolation and Purification: Collect the solid precipitate by vacuum filtration. Wash the solid

with fresh, cold ethyl acetate or diethyl ether to remove any unreacted starting material and

impurities.

Drying: Dry the final product, (Cyclopropylmethyl)(methyl)amine hydrochloride, under

vacuum to obtain a stable, crystalline solid.

Analytical Characterization
Rigorous analytical testing is essential to confirm the identity, purity, and quality of the

synthesized compound.

Spectroscopic Analysis
Spectroscopic methods provide the foundational data for structural elucidation.
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Technique Expected Observations

¹H NMR

The proton NMR spectrum is expected to show

distinct signals corresponding to the methyl

protons, the methylene protons adjacent to the

nitrogen, and the characteristic multiplets for the

cyclopropyl ring protons.[5]

¹³C NMR

The carbon NMR would display signals for the

methyl carbon, the methylene carbon, and the

unique carbons of the cyclopropyl ring.

Mass Spectrometry (MS)

Mass spectrometry of the free base would show

a molecular ion peak corresponding to its

molecular weight (85.15 g/mol ).[10]

Infrared (IR) Spectroscopy

The IR spectrum would feature characteristic N-

H stretching bands for the secondary

ammonium salt and C-H stretching for the alkyl

and cyclopropyl groups.

Applications in Research and Drug Development
(Cyclopropylmethyl)(methyl)amine hydrochloride serves as a crucial building block and, in

some cases, an active pharmacological agent.

Intermediate for Complex Molecule Synthesis
The compound is widely used as an intermediate in the synthesis of fine chemicals, particularly

for creating more complex pharmaceutical and agrochemical agents.[11] Its secondary amine

functionality provides a reactive site for further elaboration, while the cyclopropylmethyl group

can enhance the pharmacological profile of the target molecule.

Pharmacological Activity
Interestingly, (Cyclopropylmethyl)(methyl)amine hydrochloride, also referred to as CPMMA,

has been investigated as an experimental drug. It is reported to be a selective cannabinoid

receptor type 1 (CB1) agonist.[3] Research in animal models has suggested potential

therapeutic applications, including:
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Cardioprotection: Shown to reduce infarct size in models of myocardial reperfusion injury.[3]

Anti-inflammatory and Angiogenic Properties: May inhibit the production of vascular

endothelial growth factor (VEGF).[3]

Cardiovascular Health: Investigated for potential use in treating hypercholesterolemia and

coronary artery disease.[3]

It is critical to note that this compound is strictly for research purposes only and not for personal

or veterinary use.[3][4]

Safety, Handling, and Storage
Adherence to safety protocols is paramount when handling this chemical. The following

information is synthesized from available Safety Data Sheets (SDS) and chemical safety

databases.[2][12]

GHS Hazard Classification
Pictogram Hazard Class Hazard Statement

! Skin Irritation (Category 2) H315: Causes skin irritation

! Eye Irritation (Category 2)
H319: Causes serious eye

irritation

!
Specific Target Organ Toxicity

(Single Exposure)

H335: May cause respiratory

irritation

Source: European Chemicals Agency (ECHA) via PubChem[2]

Handling and Personal Protective Equipment (PPE)
Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume

hood.

Personal Protective Equipment:

Wear protective gloves (e.g., nitrile).
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Use safety glasses or goggles.

A lab coat is mandatory.

Avoid inhaling dust; use respiratory protection if ventilation is inadequate.[11]

Storage
Store in a tightly sealed container in a cool, dry, and well-ventilated area.[13]

Keep away from incompatible materials such as strong oxidizing agents.

Store under an inert atmosphere for long-term stability.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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